Cas no 1075240-33-3 (Minocycline Impurity F)

• Product Name: Minocycline Impurity F
• CAS No: 1075240-33-3
• MF: C₂₄H₂₉N₃O₈
• MW: 487.502366781235
• CID: 2086347
• Update Time: 2025-12-10

Minocycline Impurity F Chemical and Physical Properties

Names and Identifiers

• Minocycline EP Impurity F
• Minocycline N-Hydroxymethyl Impurity
• CGFUYTDDWXBMJM-LRSHKJBPSA-N
• Minocycline Impurity 6(N-Hydroxymethyl Minocycline)
• Minocycline?EP Impurity F
• Minocycline EP Impurity F/N-Methylol Minocycline/N-Hydroxymethyl Minocycline/(4S,4aS,5aR,12aS)-4,7-bis(dimethylamino)-3,10,12,12a-tetrahydroxy-N-(hydroxymethyl)-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
• Minocycline Impurity 1
• Minocycline Impurity F
• 2-Naphthacenecarboxamide, 4,7-bis(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-N-(hydroxymethyl)-1,11-dioxo-, (4S,4aS,5aR,12aS)-
• N-Methylol Minocycline (~90%)
• Minocycline Impurity 2

• Inchi： 1S/C24H29N3O8/c1-26(2)13-5-6-14(29)16-11(13)7-10-8-12-18(27(3)4)20(31)17(23(34)25-9-28)22(33)24(12,35)21(32)15(10)19(16)30/h5-6,10,12,18,28-29,31-32,35H,7-9H2,1-4H3,(H,25,34)/t10-,12-,18-,24-/m0/s1
• InChI Key： CGFUYTDDWXBMJM-LRSHKJBPSA-N
• SMILES： C1(=O)[C@]2(O)[C@@]([H])(C[C@@]3([H])C(=C2O)C(=O)C2=C(C(N(C)C)=CC=C2O)C3)[C@H](N(C)C)C(O)=C1C(NCO)=O

Experimental Properties

• Color/Form: Not available
• Density: 1.6±0.1 g/cm3
• Melting Point: >150°C (dec.)
• Boiling Point: 806.0±65.0 °C at 760 mmHg
• Flash Point: 441.3±34.3 °C
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

Minocycline Impurity F Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Amber Vial, -86°C Freezer, Under inert atmosphere

Additional information on Minocycline Impurity F

Comprehensive Overview of N-Methylol Minocycline (~90%) (CAS No. 1075240-33-3): Properties, Applications, and Research Insights

N-Methylol Minocycline (~90%) (CAS No. 1075240-33-3) is a chemically modified derivative of minocycline, a well-known tetracycline-class antibiotic. This compound has garnered significant attention in pharmaceutical and biomedical research due to its enhanced solubility and potential therapeutic applications. With a purity of approximately 90%, it serves as a critical intermediate in the synthesis of novel antimicrobial agents and anti-inflammatory drugs. Researchers are particularly interested in its role in addressing antibiotic resistance, a pressing global health concern.

The structural modification of N-Methylol Minocycline involves the introduction of a hydroxymethyl group (–CH₂OH) to the minocycline backbone, which improves its bioavailability and stability. This alteration aligns with current trends in drug development, where derivatization of antibiotics is explored to combat multidrug-resistant pathogens. The compound's CAS No. 1075240-33-3 is frequently searched in academic databases, reflecting its relevance in antibiotic research and drug discovery.

In recent years, the scientific community has focused on repurposing existing antibiotics like N-Methylol Minocycline to treat neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies suggest that minocycline derivatives exhibit neuroprotective properties, making this compound a candidate for neuroinflammation research. This connection to brain health and cognitive disorders has driven increased interest in its mechanisms of action.

From a technical perspective, N-Methylol Minocycline (~90%) is characterized by its pale-yellow crystalline appearance and moderate solubility in polar solvents. Analytical techniques such as HPLC and NMR are employed to verify its purity and structural integrity. Its stability under varying pH conditions makes it suitable for formulation studies, particularly in oral drug delivery systems and topical applications.

The compound's potential extends beyond infectious diseases. Preclinical trials have investigated its efficacy in autoimmune conditions like rheumatoid arthritis, leveraging its anti-inflammatory effects. Such applications resonate with growing public interest in personalized medicine and targeted therapies, topics frequently queried in medical search engines.

Quality control is paramount when working with N-Methylol Minocycline. Suppliers must adhere to stringent protocols to ensure batch-to-batch consistency, as impurities can affect pharmacological outcomes. Researchers often inquire about storage conditions (recommended: 2–8°C in airtight containers) and handling precautions to maintain its efficacy.

In summary, N-Methylol Minocycline (~90%) (CAS No. 1075240-33-3) represents a versatile tool in modern pharmacology. Its dual role in combating microbial resistance and addressing chronic inflammatory conditions positions it at the forefront of translational research. As the demand for innovative therapeutics rises, this compound will likely remain a focal point for both academic and industrial R&D efforts.